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Compound of Interest

Compound Name: 3-Chloro-5-iodobenzamide

CAS No.: 289039-28-7

Cat. No.: B1424303

Get Quote

Abstract
3-Chloro-5-iodobenzamide (CAS 289039-28-7) is a high-value bifunctional intermediate used

primarily in the synthesis of kinase inhibitors and GPCR ligands.[1] Its structural utility lies in

the orthogonal reactivity of its halogen substituents. The significant difference in bond

dissociation energies between the C–I and C–Cl bonds allows for controlled, sequential cross-

coupling reactions without the need for protecting groups. This guide outlines the validated

protocols for its synthesis, purification, and downstream application in chemoselective Suzuki-

Miyaura couplings.
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Property Data

Chemical Name 3-Chloro-5-iodobenzamide

CAS Number 289039-28-7

Molecular Formula C₇H₅ClINO

Molecular Weight 281.48 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, DMAc; Sparingly

soluble in MeOH, EtOH; Insoluble in water

Precursor 3-Chloro-5-iodobenzoic acid (CAS 289039-25-4)

The Chemoselectivity Switch
The core value of this intermediate is the reactivity hierarchy of the aryl halides. Under

Palladium(0) catalysis, the oxidative addition rate follows the order: Ar–I > Ar–Br > Ar–Cl.

Site A (Iodine): Reacts under mild conditions (Room Temperature to 60°C) with standard

catalysts (e.g., Pd(PPh₃)₄).

Site B (Chlorine): Remains inert during the first coupling. Requires "forcing" conditions (High

Temp, Bulky Ligands like XPhos/SPhos) to react.

This allows the researcher to install two different aryl groups sequentially, creating complex

"Janus" scaffolds often found in Type II kinase inhibitors.

Figure 1: The orthogonal reactivity workflow allowing sequential functionalization.

Part 2: Synthesis Protocol (Upstream)
If the amide is not in stock, it is most reliably synthesized from 3-chloro-5-iodobenzoic acid.

While direct ammonolysis of esters is possible, the Acid Chloride route is preferred for

scalability and purity.

Reagents Required[4]
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Precursor: 3-Chloro-5-iodobenzoic acid (1.0 eq)

Reagent: Thionyl Chloride (SOCl₂) (5.0 eq) or Oxalyl Chloride (1.2 eq) + DMF (cat.)

Nucleophile: Ammonium Hydroxide (28% NH₃ aq) or Ammonia in Methanol (7N)

Solvent: Toluene (for acid chloride formation), THF (for amidation)

Step-by-Step Procedure
Step 1: Activation (Acid Chloride Formation)

Charge a dry round-bottom flask with 3-chloro-5-iodobenzoic acid (10.0 g, 35.4 mmol).

Add anhydrous Toluene (50 mL).

Add Thionyl Chloride (12.9 mL, 177 mmol) dropwise under N₂ atmosphere.

Critical: Heat to reflux (80–90°C) for 3 hours. Monitor by TLC (convert an aliquot to methyl

ester with MeOH to check completion).

Once clear, cool to 40°C and concentrate in vacuo to remove excess SOCl₂ and Toluene.

Result: Crude 3-chloro-5-iodobenzoyl chloride (Yellow oil/solid). Use immediately.

Step 2: Amidation

Dissolve the crude acid chloride in anhydrous THF (30 mL).

Cool the solution to 0°C in an ice bath.

Slowly add Ammonium Hydroxide (28% aq, 20 mL) or 7N NH₃ in MeOH (15 mL). Caution:

Exothermic reaction.

Allow to warm to Room Temperature (RT) and stir for 2 hours.

Workup:

Concentrate THF.
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Add water (50 mL) to the residue. The product will precipitate.

Filter the solid and wash with water (2 x 20 mL) and cold hexanes (20 mL).

Dry in a vacuum oven at 45°C.

Yield Expectation: 85–95%. QC Check: ¹H NMR (DMSO-d₆) should show two broad singlets for

NH₂ (approx. δ 7.5 and 8.1 ppm) and three aromatic signals.

Part 3: Application Protocol (Downstream)
Protocol: Chemoselective Suzuki-Miyaura Coupling
Objective: Selectively couple an aryl boronic acid at the C–I position while leaving the C–Cl

position intact.

Reagents
Substrate: 3-Chloro-5-iodobenzamide (1.0 eq)

Boronic Acid: Aryl-B(OH)₂ (1.1 eq)

Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (3–5 mol%)

Base: Sodium Carbonate (Na₂CO₃) (2.0 eq, 2M aqueous solution)

Solvent: DME (Dimethoxyethane) or 1,4-Dioxane.[2]

Procedure
Setup: In a reaction vial, combine the amide (1.0 mmol), boronic acid (1.1 mmol), and

Pd(PPh₃)₄ (0.03 mmol).

Inerting: Seal the vial and purge with Nitrogen or Argon for 5 minutes. Oxygen removal is

critical to prevent homocoupling.

Solvent Addition: Add degassed DME (4 mL) and 2M Na₂CO₃ (1 mL) via syringe.

Reaction: Heat to 60°C for 4–6 hours.
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Note: Do not exceed 70°C. Higher temperatures may initiate partial oxidative addition at

the Chlorine site.

Monitoring: Check LC-MS. Look for the mass of Product (M+1) and absence of Starting

Material.

Troubleshooting: If reaction is sluggish, add 1 mol% additional catalyst. Do not increase

temperature.

Workup:

Dilute with EtOAc (20 mL).

Wash with water (10 mL) and Brine (10 mL).

Dry over Na₂SO₄, filter, and concentrate.

Purification: Flash chromatography (DCM/MeOH gradient).

Figure 2: Synthesis and Application Workflow.

Part 4: Troubleshooting & QC
Issue Probable Cause Corrective Action

Low Yield (Synthesis) Hydrolysis of Acid Chloride
Ensure Toluene/THF are

anhydrous. Use fresh SOCl₂.

Loss of Selectivity (Coupling) Temperature too high (>80°C)
strictly control temp at 50–

60°C.

De-iodination (Reduction) Protodehalogenation

Reduce reaction time. Ensure

solvent is dry (though water is

in base, the organic phase

should be degassed).

Poor Solubility Amide aggregation
Switch solvent to DMF/Water

(4:1) or DMAc.

Analytical Reference (Simulated)
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¹H NMR (400 MHz, DMSO-d₆): δ 8.25 (s, 1H, Ar-H), 8.15 (br s, 1H, NH), 8.05 (s, 1H, Ar-H),

7.95 (s, 1H, Ar-H), 7.55 (br s, 1H, NH).

LC-MS: ESI+ m/z 281.9 [M+H]⁺.

References
Chemical Identity & Properties

Source: Sigma-Aldrich / Merck KGaA.

URL: (Note: Link directs to the acid precursor as the primary commercial anchor).
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Context: Establishes the reactivity order I > Br > Cl.[3]

URL:[Link]

Advanced Coupling Protocols (Chlorine Activation)

Source: Littke, A. F., & Fu, G. C. (2002). "Palladium-Catalyzed Coupling Reactions of Aryl
Chlorides.
Context: Protocols for the second step (functionalizing the chlorine).
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CAS Verification

Source: Chemical Book / GuideChem D

Data: Confirms CAS 289039-28-7 for 3-Chloro-5-iodobenzamide.[1][4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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